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Compound of Interest

Compound Name: 4-Chlorobenzyl acetate

Cat. No.: B1678579

For Researchers, Scientists, and Drug Development Professionals: Your Guide to the Safe
Handling, Operation, and Disposal of 4-Chlorobenzyl Acetate.

This document provides immediate and essential procedural guidance for the safe handling of
4-Chlorobenzyl acetate, including operational and disposal plans. While some safety data
sheets (SDS) classify this compound as non-hazardous, other sources indicate potential for
skin sensitization. Therefore, a cautious approach is recommended, treating the substance as
potentially hazardous to ensure the highest level of laboratory safety.

Key Physical and Chemical Properties

A summary of important quantitative data for 4-Chlorobenzyl acetate is presented below for
your reference.

Property Value

CAS Number 5406-33-7
Molecular Formula CoHoCIO2

Molecular Weight 184.62 g/mol

Boiling Point 78-81 °C at 1 mmHg
Density 1.169 g/mL at 25 °C
Refractive Index n20/D 1.5200
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Operational Plan: From Preparation to Disposal

This section provides a step-by-step guide for the safe handling of 4-Chlorobenzyl acetate in
a laboratory setting.

1. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: All work with 4-Chlorobenzyl acetate should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[1]

Eye Protection: Chemical splash goggles or a face shield are mandatory.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.[1] Always
inspect gloves for any signs of degradation or puncture before use.

Body Protection: A fully buttoned lab coat is required. For procedures with a higher risk of
splashing, a chemical-resistant apron should also be worn.[1]

Footwear: Closed-toe shoes are mandatory in the laboratory.[1]
. Handling and Storage

Handling: Avoid direct contact with skin and eyes. Do not inhale vapors. Use only in a
chemical fume hood.[1] Keep containers tightly closed when not in use.

Storage: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat
sources.[1] Containers should be clearly labeled and stored in a secondary containment tray.

. Spill Management

In the event of a spill, follow these procedures:
e Small Spills (up to 100 mL):

o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,
or a spill pillow.[1]
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o Work from the outside of the spill inwards to prevent spreading.

o Collect the absorbed material into a labeled, sealable container for hazardous waste
disposal.

o Clean the spill area with soap and water.

e Large Spills (over 100 mL):

Evacuate the immediate area and alert others.

o

[¢]

If the spill is flammable, extinguish all nearby ignition sources.

[¢]

Contact your institution's Environmental Health and Safety (EHS) department or
emergency response team.

[¢]

Prevent the spill from entering drains.
4. First Aid and Emergency Procedures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[2]

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. If irritation persists, seek medical attention.[3]

e Inhalation: Move the affected person to fresh air. If breathing is difficult or they feel unwell,
seek medical attention.[4]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[4]

Disposal Plan
All waste containing 4-Chlorobenzyl acetate must be treated as hazardous chemical waste.

o Waste Segregation: As a halogenated organic compound, waste 4-Chlorobenzyl acetate
should be collected in a dedicated, clearly labeled "Halogenated Organic Waste" container.
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[5][6][7] Do not mix with non-halogenated waste.

o Container Management: Waste containers must be kept tightly closed except when adding
waste.[5][6] They should be stored in a designated satellite accumulation area with
secondary containment.[6]

o Disposal Request: When the container is nearly full, submit a hazardous waste pickup
request to your institution's EHS department.[6] Ensure the waste is properly labeled with all
chemical constituents and their approximate percentages.[6]

o Contaminated Materials: All disposable items that have come into contact with 4-
Chlorobenzyl acetate, such as gloves, absorbent materials, and pipette tips, must be
disposed of as solid hazardous waste in a labeled, sealed container.[8]

Experimental Workflow for Safe Handling
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Safe Handling Workflow for 4-Chlorobenzyl Acetate
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Caption: Workflow for handling 4-Chlorobenzyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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